Cas no 2229553-70-0 (2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid)

• Product Name: 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid
• CAS No: 2229553-70-0
• MF: C₈H₅ClFNO₂
• MW: 201.582204580307
• CID: 6615868
• PubChem ID: 165734741
• Update Time: 2025-10-29

2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid
• 2229553-70-0
• EN300-1977707

• Inchi： 1S/C8H5ClFNO2/c1-4(8(12)13)6-2-5(9)3-11-7(6)10/h2-3H,1H2,(H,12,13)
• InChI Key： JLBWNTNPFVWXTG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=C)C(=O)O)=C1)F

Computed Properties

• Exact Mass: 200.9992843g/mol
• Monoisotopic Mass: 200.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid

Comprehensive Overview of 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid (CAS No. 2229553-70-0)

2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid (CAS No. 2229553-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and acrylic acid functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 5-chloro-2-fluoropyridin-3-yl moiety, enhances its reactivity and makes it a valuable building block in medicinal chemistry.

The growing interest in 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are actively exploring its utility in creating novel therapeutics for conditions such as cancer and autoimmune diseases. The presence of both chloro and fluoro substituents on the pyridine ring contributes to its electronic properties, which can be fine-tuned for specific biological targets.

In addition to its pharmaceutical applications, 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid is also being investigated for its role in agrochemical formulations. Its structural features make it a promising candidate for the development of new pesticides and herbicides, addressing the increasing demand for sustainable crop protection solutions. The compound's ability to interact with biological systems at low concentrations makes it an attractive option for modern agricultural practices.

From a synthetic chemistry perspective, 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid offers several advantages. Its acrylic acid moiety allows for facile derivatization through Michael additions or polymerization reactions, enabling the creation of diverse chemical libraries. This versatility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential.

The market for 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid is expected to grow steadily, driven by advancements in drug discovery and agrochemical innovation. Recent trends indicate a surge in demand for fluorinated pyridine derivatives, as they often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. This compound's unique combination of halogen substituents and unsaturated carboxylic acid functionality positions it as a key player in these evolving markets.

Quality control and regulatory compliance are critical considerations for manufacturers and users of 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and consistency. Proper handling and storage conditions must be maintained to preserve its stability, as the α,β-unsaturated carbonyl group may be susceptible to degradation under certain environmental conditions.

Looking ahead, research into 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid is likely to focus on expanding its applications in targeted drug delivery systems and green chemistry initiatives. The compound's modular structure makes it an ideal candidate for conjugation with various drug carriers or biodegradable materials. Furthermore, efforts to develop more sustainable synthetic routes for its production are underway, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

For researchers and industry professionals seeking detailed information about 2-(5-chloro-2-fluoropyridin-3-yl)prop-2-enoic acid, it's important to consult peer-reviewed literature and reliable chemical databases. The compound's CAS No. 2229553-70-0 serves as a unique identifier for accessing accurate technical data. As interest in fluorinated heterocyclic compounds continues to rise, this particular derivative stands out for its balanced combination of reactivity, stability, and biological relevance.